Cas no 946322-47-0 (N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)methanesulfonamide)

• Product Name: N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)methanesulfonamide
• CAS No: 946322-47-0
• MF: C₁₇H₁₈N₂O₃S
• MW: 330.401422977448
• CID: 5516045
• Update Time: 2025-07-19

N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• Methanesulfonamide, N-(1-benzoyl-1,2,3,4-tetrahydro-7-quinolinyl)-
• N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)methanesulfonamide

• Inchi： 1S/C17H18N2O3S/c1-23(21,22)18-15-10-9-13-8-5-11-19(16(13)12-15)17(20)14-6-3-2-4-7-14/h2-4,6-7,9-10,12,18H,5,8,11H2,1H3
• InChI Key： FRONUBKFOLCQPJ-UHFFFAOYSA-N
• SMILES： CS(NC1=CC2=C(C=C1)CCCN2C(=O)C1=CC=CC=C1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)methanesulfonamide

N-(1-Benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)methanesulfonamide: A Comprehensive Overview

N-(1-Benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)methanesulfonamide (CAS No. 946322-47-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a valuable candidate for various therapeutic applications.

The chemical structure of N-(1-Benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)methanesulfonamide consists of a tetrahydroquinoline core substituted with a benzoyl group and a methanesulfonamide moiety. The tetrahydroquinoline scaffold is known for its diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. The addition of the benzoyl and methanesulfonamide groups further modulates its pharmacological profile, enhancing its potential as a drug candidate.

Recent studies have highlighted the potential of N-(1-Benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)methanesulfonamide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, N-(1-Benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)methanesulfonamide has shown potential in cancer research. A study conducted by researchers at the National Cancer Institute demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action involves the modulation of key signaling pathways such as the PI3K/Akt and MAPK pathways, which are often dysregulated in cancer cells.

The neuroprotective effects of N-(1-Benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)methanesulfonamide have also been explored. A study published in the Journal of Neurochemistry found that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that N-(1-Benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)methanesulfonamide may have therapeutic potential in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of N-(1-Benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)methanesulfonamide have been extensively studied to assess its suitability for clinical development. Research has shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters such as a long half-life and low clearance rate. These properties make it an attractive candidate for further preclinical and clinical evaluation.

In conclusion, N-(1-Benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)methanesulfonamide (CAS No. 946322-47-0) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an important molecule for ongoing research in medicinal chemistry and pharmaceutical development. Further studies are warranted to fully explore its clinical applications and optimize its therapeutic efficacy.